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Compound of Interest

Compound Name: 4-ethylhexan-2-one

Cat. No.: B8648666 Get Quote

An In-depth Technical Guide to 4-ethylhexan-2-one: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-ethylhexan-2-one, its molecular structure, a representative synthetic protocol,

and expected analytical characterizations. Given the limited availability of experimentally-

derived data in public literature, this guide combines computed data from reliable chemical

databases with established principles of organic chemistry to offer a robust profile of the

compound.

Chemical Structure and Identifiers
4-Ethylhexan-2-one is an aliphatic ketone with a chiral center at the C4 position. Its structure

consists of a hexane backbone with a carbonyl group at the second carbon and an ethyl group

at the fourth carbon.

IUPAC Name: 4-ethylhexan-2-one

Molecular Formula: C₈H₁₆O

SMILES: CCC(CC)CC(=O)C[1]

InChI: InChI=1S/C8H16O/c1-4-8(5-2)6-7(3)9/h8H,4-6H2,1-3H3[1]
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InChIKey: QKMFSGUNPGTQPT-UHFFFAOYSA-N[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-ethylhexan-2-one.

Experimental data for this specific compound is not widely available; therefore, computed

values from reputable sources are provided.

Property Value Source

Molecular Weight 128.21 g/mol PubChem[1]

CAS Number 6022-26-0 MolPort[2]

Appearance Colorless liquid (Expected) -

Boiling Point Not available (experimental) -

Density Not available (experimental) -

Water Solubility Low (Expected) -

LogP (Octanol-Water Partition

Coefficient)
2.3 (Computed) PubChem[1]

Hydrogen Bond Donors 0 (Computed) PubChem[1]

Hydrogen Bond Acceptors 1 (Computed) PubChem[1]

Rotatable Bond Count 4 (Computed) PubChem[1]

Topological Polar Surface Area

(TPSA)
17.1 Å² (Computed) PubChem[1]

Experimental Protocols
Synthesis of 4-ethylhexan-2-one via Oxidation of 4-
ethylhexan-2-ol
A common and reliable method for the synthesis of 4-ethylhexan-2-one is the oxidation of its

corresponding secondary alcohol, 4-ethylhexan-2-ol.[3] Pyridinium chlorochromate (PCC) is a

mild oxidizing agent suitable for this conversion, minimizing over-oxidation.
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Reaction Scheme:

Materials and Equipment:

4-ethylhexan-2-ol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Silica gel

Diethyl ether

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser (optional, for scale)

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Detailed Methodology:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add a solution of 4-ethylhexan-2-ol (1.0 eq) in anhydrous dichloromethane (approx.

0.2 M).

Addition of Oxidant: To the stirred solution, add pyridinium chlorochromate (PCC) (1.5 eq)

portion-wise at room temperature. The addition may cause a slight exotherm. The reaction

mixture will turn into a dark brown slurry.
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Reaction Monitoring: Allow the reaction to stir at room temperature for 2-4 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS), observing the disappearance of the starting

alcohol.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and stir for an

additional 15 minutes.

Filtration: Pass the mixture through a short plug of silica gel, eluting with diethyl ether to

remove the chromium byproducts. The silica gel plug should be washed thoroughly with

additional diethyl ether.

Solvent Removal: Combine the organic filtrates and remove the solvent under reduced

pressure using a rotary evaporator.

Purification: The resulting crude oil can be further purified by flash column chromatography

on silica gel using a gradient of ethyl acetate in hexanes to yield pure 4-ethylhexan-2-one.

Product Characterization
The identity and purity of the synthesized 4-ethylhexan-2-one would be confirmed using

standard spectroscopic methods. The expected data are as follows:

Infrared (IR) Spectroscopy:

A strong, sharp absorption peak characteristic of a ketone C=O stretch is expected around

1715 cm⁻¹.

C-H stretching vibrations for the sp³ hybridized carbons are expected just below 3000 cm⁻¹.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted):

~2.1 ppm (singlet, 3H): Protons of the methyl group adjacent to the carbonyl (CH₃-C=O).

~2.4 ppm (doublet, 2H): Methylene protons adjacent to the carbonyl (-CH₂-C=O).

~1.5 ppm (multiplet, 1H): Methine proton at the C4 position (-CH(CH₂CH₃)₂).
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~1.3 ppm (multiplet, 4H): Methylene protons of the two ethyl groups (-CH₂CH₃).

~0.9 ppm (triplet, 6H): Methyl protons of the two ethyl groups (-CH₂CH₃).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted):

~209 ppm: Carbonyl carbon (C=O).

~50 ppm: Methylene carbon adjacent to the carbonyl.

~30 ppm: Methyl carbon adjacent to the carbonyl.

~35-40 ppm: Methine carbon at the C4 position.

~25 ppm: Methylene carbons of the ethyl groups.

~11 ppm: Methyl carbons of the ethyl groups.

Workflow and Pathway Visualization
The following diagram illustrates the experimental workflow for the synthesis and purification of

4-ethylhexan-2-one.
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Starting Material:
4-ethylhexan-2-ol

Oxidation Reaction
(Room Temp, 2-4h)

Reagent:
PCC in DCM
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Dilution with Ether

& Filtration

Reaction Mixture

Solvent Removal
(Rotary Evaporation)

Organic Filtrate

Purification:
Flash Chromatography

Crude Product

Final Product:
4-ethylhexan-2-one

Characterization:
IR, NMR, GC-MS

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 4-ethylhexan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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